Cas no 889955-52-6 (tert-Butyl 3-(3-ethoxy-3-oxopropanoyl)pyrrolidine-1-carboxylate)

Tert-Butyl 3-(3-ethoxy-3-oxopropanoyl)pyrrolidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in the preparation of pyrrolidine-based compounds. Its key advantages include the presence of both a tert-butyloxycarbonyl (Boc) protecting group and an ethoxycarbonyl moiety, which enhance its utility in selective functionalization and peptide coupling reactions. The Boc group offers stability under basic conditions and easy deprotection under acidic conditions, while the ethoxycarbonyl functionality allows for further derivatization. This compound is valuable in medicinal chemistry and drug development, where controlled reactivity and structural flexibility are essential. Its well-defined reactivity profile makes it a reliable choice for multi-step synthetic routes.
tert-Butyl 3-(3-ethoxy-3-oxopropanoyl)pyrrolidine-1-carboxylate structure
889955-52-6 structure
Product Name:tert-Butyl 3-(3-ethoxy-3-oxopropanoyl)pyrrolidine-1-carboxylate
CAS No:889955-52-6
MF:C14H23NO5
MW:285.336124658585
MDL:MFCD06410649
CID:993506
PubChem ID:24730278
Update Time:2025-10-28

tert-Butyl 3-(3-ethoxy-3-oxopropanoyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-(3-ethoxy-3-oxopropanoyl)pyrrolidine-1-carboxylate
    • 1-Boc-3-(3-ethoxy-3-oxopropanoyl)pyrrolidine
    • 3-(2-ETHOXYCARBONYL-ACETYL)-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • ETHYL 3-(1-BOC-3-PYRROLIDINYL)-3-OXOPROPANOATE
    • Ethyl 1-Boc-b-oxo-3-pyrrolidinepropanoate
    • EN300-7399451
    • XJQOTLQCHLIYFO-UHFFFAOYSA-N
    • 3-(2-ethoxycarbonylacetyl)pyrrolidine-1-carboxylic acid tert-butyl ester
    • 889955-52-6
    • TERT-BUTYL3-(3-ETHOXY-3-OXOPROPANOYL)PYRROLIDINE-1-CARBOXYLATE
    • A857679
    • A1-11391
    • PB20164
    • P10357
    • AS-76687
    • MFCD06410649
    • FT-0713188
    • CS-0054817
    • SCHEMBL584306
    • SY014513
    • AKOS022183981
    • DB-078278
    • MDL： MFCD06410649
    • Inchi： 1S/C14H23NO5/c1-5-19-12(17)8-11(16)10-6-7-15(9-10)13(18)20-14(2,3)4/h10H,5-9H2,1-4H3
    • InChI Key： XJQOTLQCHLIYFO-UHFFFAOYSA-N
    • SMILES： O(C(C)(C)C)C(N1CCC(C(CC(=O)OCC)=O)C1)=O

Computed Properties

  • Exact Mass: 285.15800
  • Monoisotopic Mass: 285.15762283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 72.9Ų

Experimental Properties

  • PSA: 72.91000
  • LogP: 1.70360

tert-Butyl 3-(3-ethoxy-3-oxopropanoyl)pyrrolidine-1-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-Butyl 3-(3-ethoxy-3-oxopropanoyl)pyrrolidine-1-carboxylate Pricemore >>

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